Cas no 898444-35-4 (4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one)

• Product Name: 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one
• CAS No: 898444-35-4
• MF: C₁₅H₁₅ClN₂OS
• MW: 306.810401201248
• CID: 5490528
• Update Time: 2025-10-25

4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinazolinone, 4-[[(4-chlorophenyl)methyl]thio]-5,6,7,8-tetrahydro-
• 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

• Inchi： 1S/C15H15ClN2OS/c16-11-7-5-10(6-8-11)9-20-14-12-3-1-2-4-13(12)17-15(19)18-14/h5-8H,1-4,9H2,(H,17,18,19)
• InChI Key： XUWVATPWAXATIU-UHFFFAOYSA-N
• SMILES： N1C2=C(CCCC2)C(SCC2=CC=C(Cl)C=C2)=NC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

Professional Introduction to Compound with CAS No. 898444-35-4 and Product Name: 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one

The compound with the CAS number 898444-35-4 and the product name 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of hexahydroquinazolinone derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a methylsulfanyl group at the 4-position of the phenyl ring, which is linked to the hexahydroquinazolinone core. This specific arrangement confers unique chemical and pharmacological properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in developing novel heterocyclic compounds that exhibit inhibitory effects on various enzymes and receptors involved in pathological processes. The hexahydroquinazolin-2-one scaffold is particularly noteworthy due to its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The presence of the chlorophenyl moiety in this compound not only enhances its lipophilicity but also contributes to its binding affinity for specific targets. This dual functionality has been explored in several preclinical studies aimed at identifying new drug candidates.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes that play a crucial role in cell signaling pathways. Kinases are enzymes that catalyze the transfer of phosphate groups from ATP to serine, threonine, or tyrosine residues on proteins, thereby regulating a wide range of cellular processes. By targeting these enzymes, compounds like 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one can modulate processes such as cell proliferation, differentiation, and apoptosis. Recent studies have demonstrated that derivatives of hexahydroquinazolinone can exhibit potent inhibitory activity against various kinases, including those implicated in cancer progression.

The methylsulfanyl group in the molecule is particularly interesting from a chemical biology perspective. Sulfur-containing heterocycles are known for their broad spectrum of biological activities and have been widely investigated for their pharmacological properties. The sulfur atom in this group can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity and selectivity. Additionally, the sulfur atom can undergo various chemical transformations that allow for further derivatization and optimization of the compound's pharmacological profile.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and interactions of small molecules with biological targets with high accuracy. These computational methods have been instrumental in designing and optimizing compounds like 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one for improved efficacy and reduced toxicity. By leveraging structure-based drug design approaches, researchers have been able to identify key structural features that contribute to the compound's biological activity. These insights have guided the development of novel analogs with enhanced pharmacokinetic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the methylsulfanyl group at the 4-position of the phenyl ring is a critical step in the synthesis process. This transformation typically involves nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions. The choice of reagents and reaction conditions must be carefully controlled to minimize side reactions and maximize product formation.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, X-ray crystallography may be employed to determine the three-dimensional structure of the compound if single crystals can be obtained.

Evaluation of the biological activity of 4-{(4-chlorophenyl)methylsulfanyl}-1,2,5,6,7,8-hexahydroquinazolin-2-one involves both in vitro and in vivo studies. In vitro assays are used to assess binding affinity for target enzymes and receptors as well as preliminary toxicity profiles. Commonly used assays include enzyme inhibition assays and cell-based assays that measure effects on cell proliferation or apoptosis. In vivo studies provide additional insights into the compound's efficacy and safety by evaluating its effects on animal models relevant to human diseases.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Given its kinase inhibitory activity alone has shown promise in preclinical models related cancer treatment it could serve as lead candidate further medicinal chemistry efforts aimed at developing more effective targeted therapies other areas where kinase dysregulation plays a role include inflammatory diseases autoimmune disorders where aberrant signaling contributes pathogenesis